molecular formula C10H7F3N2S B15261229 5-(Thiophen-2-yl)-3-(trifluoromethyl)pyridin-2-amine

5-(Thiophen-2-yl)-3-(trifluoromethyl)pyridin-2-amine

Cat. No.: B15261229
M. Wt: 244.24 g/mol
InChI Key: XBZCVVLIYCXVNO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(Thiophen-2-yl)-3-(trifluoromethyl)pyridin-2-amine is a novel heterocyclic compound designed for advanced pharmaceutical research and drug discovery applications. This molecular scaffold incorporates two privileged structural motifs in medicinal chemistry: a thiophene ring and a trifluoromethylpyridine group, both known to confer significant bioactive properties. The thiophene nucleus is a well-established heterocyclic framework extensively utilized in drug development due to its versatile pharmacological profile . Thiophene-based compounds have demonstrated a broad spectrum of therapeutic activities including antimicrobial, anti-inflammatory, antihypertensive, and antitumor effects, with several thiophene-containing molecules currently marketed as commercial drugs . The trifluoromethylpyridine component enhances metabolic stability and membrane permeability while influencing molecular electronics through the strong electron-withdrawing nature of the trifluoromethyl group, properties that are particularly valuable in optimizing drug-like compounds. Although specific biological data for this exact compound requires further investigation, its structural features suggest potential as a valuable scaffold for developing protease inhibitors, kinase inhibitors, and receptor modulators. Researchers exploring cyclin-dependent kinase inhibition may find structural relevance in this compound, as similar pyridine-based heterocycles have shown promising binding interactions with CDK2, a key regulator of cell cycle progression . This chemical is provided as a high-purity reference material for research applications exclusively and is not intended for diagnostic or therapeutic use in humans or animals. Researchers are encouraged to consult the certificate of analysis for lot-specific data including purity confirmation via HPLC and structural validation through HNMR spectroscopy. Strict handling protocols should be followed, and appropriate personal protective equipment should be worn when handling this compound. For comprehensive safety information, please refer to the associated Safety Data Sheet prior to use.

Properties

Molecular Formula

C10H7F3N2S

Molecular Weight

244.24 g/mol

IUPAC Name

5-thiophen-2-yl-3-(trifluoromethyl)pyridin-2-amine

InChI

InChI=1S/C10H7F3N2S/c11-10(12,13)7-4-6(5-15-9(7)14)8-2-1-3-16-8/h1-5H,(H2,14,15)

InChI Key

XBZCVVLIYCXVNO-UHFFFAOYSA-N

Canonical SMILES

C1=CSC(=C1)C2=CC(=C(N=C2)N)C(F)(F)F

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(Thiophen-2-yl)-3-(trifluoromethyl)pyridin-2-amine typically involves the following steps:

    Formation of the Pyridine Ring: The pyridine ring can be synthesized through various methods, including the Hantzsch pyridine synthesis, which involves the condensation of an aldehyde, a β-keto ester, and ammonia.

    Introduction of the Thiophene Ring: The thiophene ring can be introduced through a cross-coupling reaction, such as the Suzuki-Miyaura coupling, which involves the reaction of a thiophene boronic acid with a halogenated pyridine derivative.

    Addition of the Trifluoromethyl Group: The trifluoromethyl group can be introduced using reagents such as trifluoromethyl iodide or trifluoromethyl sulfonate under appropriate conditions.

Industrial Production Methods

Industrial production of 5-(Thiophen-2-yl)-3-(trifluoromethyl)pyridin-2-amine may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This typically includes the use of continuous flow reactors and automated systems to control reaction parameters such as temperature, pressure, and reagent concentration.

Chemical Reactions Analysis

Types of Reactions

5-(Thiophen-2-yl)-3-(trifluoromethyl)pyridin-2-amine can undergo various types of chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding sulfoxides or sulfones.

    Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to form amines or alcohols.

    Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles such as amines or thiols replace the trifluoromethyl group.

Common Reagents and Conditions

    Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents under acidic or basic conditions.

    Reduction: Lithium aluminum hydride, sodium borohydride, and other reducing agents under anhydrous conditions.

    Substitution: Nucleophiles such as amines, thiols, and halides under various conditions, including elevated temperatures and the presence of catalysts.

Major Products Formed

    Oxidation: Sulfoxides, sulfones, and other oxidized derivatives.

    Reduction: Amines, alcohols, and other reduced derivatives.

    Substitution: Substituted pyridine derivatives with various functional groups.

Scientific Research Applications

5-(Thiophen-2-yl)-3-(trifluoromethyl)pyridin-2-amine has several scientific research applications, including:

    Medicinal Chemistry: The compound is studied for its potential as a pharmacophore in drug design, particularly for its ability to interact with biological targets such as enzymes and receptors.

    Material Science: The unique electronic properties of the compound make it useful in the development of organic semiconductors and other advanced materials.

    Organic Synthesis: The compound serves as a building block for the synthesis of more complex molecules, including heterocyclic compounds and natural product analogs.

Mechanism of Action

The mechanism of action of 5-(Thiophen-2-yl)-3-(trifluoromethyl)pyridin-2-amine involves its interaction with molecular targets such as enzymes, receptors, and other proteins. The compound’s unique structure allows it to bind to specific sites on these targets, modulating their activity and leading to various biological effects. The trifluoromethyl group, in particular, enhances the compound’s lipophilicity and metabolic stability, contributing to its overall efficacy.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations at Position 5

5-(3-Fluorophenyl)-3-(trifluoromethyl)pyridin-2-amine (CAS 1214333-77-3)
  • Structure : A 3-fluorophenyl group replaces the thiophene at position 3.
  • Properties : The fluorine atom increases electronegativity and lipophilicity compared to thiophene. The phenyl ring’s planarity may enhance binding to aromatic protein pockets.
  • Applications : Often explored in medicinal chemistry for kinase inhibition due to fluorine’s metabolic stability .
5-(4-(Trifluoromethoxy)phenyl)-3-(trifluoromethyl)pyridin-2-amine (CAS 1261556-59-5)
  • Structure : Contains a 4-(trifluoromethoxy)phenyl group at position 4.
  • Properties : The -OCF₃ group is bulkier and more electron-withdrawing than thiophene, reducing solubility but enhancing resistance to oxidative degradation.
  • Applications: Potential use in high-stability agrochemicals or materials science .
5-(p-Tolyl)-3-(trifluoromethyl)pyridin-2-amine
  • Structure : Features a p-tolyl (methyl-substituted phenyl) group.
  • Applications : Intermediate in synthesizing fluorescent dyes or ligands for catalysis .

Substituent Variations at Position 3

3-Iodo-5-(trifluoromethyl)pyridin-2-amine
  • Structure : Iodine replaces the -CF₃ group at position 3.
  • Properties : Iodine’s polarizability and heavy atom effect make this compound suitable for X-ray crystallography or radiolabeling studies.
  • Applications : Probable use in structural biology or imaging .
5-(Trifluoromethyl)-3-((trimethylsilyl)ethynyl)pyridin-2-amine (CAS 1036027-52-7)
  • Structure : A trimethylsilyl (TMS)-ethynyl group replaces -CF₃.
  • Properties : The TMS group enhances steric bulk and silicon’s Lewis acidity, facilitating cross-coupling reactions.
  • Applications: Key intermediate in Sonogashira coupling for synthesizing conjugated polymers .

Functional Group Comparisons

Compound Name Position 5 Substituent Position 3 Substituent Molecular Weight (g/mol) Key Properties Potential Applications
Target Compound Thiophen-2-yl -CF₃ ~248.17 High electron density, moderate lipophilicity Drug discovery, organic electronics
5-(3-Fluorophenyl)-... 3-Fluorophenyl -CF₃ 256.21 Enhanced metabolic stability Kinase inhibitors
5-(p-Tolyl)-... p-Tolyl -CF₃ 252.24 Improved solubility Catalysis, fluorescent probes
3-Iodo-5-(trifluoromethyl)... -CF₃ Iodo 289.01 Heavy atom effect Radiopharmaceuticals

Biological Activity

5-(Thiophen-2-yl)-3-(trifluoromethyl)pyridin-2-amine is a compound of increasing interest in medicinal chemistry due to its potential biological activities. This article explores its biological properties, including anti-inflammatory, antimicrobial, and anticancer activities, supported by data tables and relevant research findings.

  • Molecular Formula : C10H7F3N2S
  • Molecular Weight : 252.24 g/mol
  • CAS Number : 125513153

1. Anti-inflammatory Activity

Research indicates that thiophene derivatives exhibit significant anti-inflammatory properties. The compound's structure allows it to inhibit cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are critical in the inflammatory response.

CompoundIC50 (µM)Mechanism of Action
5-(Thiophen-2-yl)-3-(trifluoromethyl)pyridin-2-amineTBDInhibition of COX/LOX pathways

In vitro studies have shown that similar thiophene compounds can reduce pro-inflammatory cytokines such as TNF-α and IL-6, suggesting a potential for this compound in treating inflammatory diseases .

2. Antimicrobial Activity

Thiophene derivatives have also been studied for their antimicrobial properties. Preliminary assays indicate that 5-(Thiophen-2-yl)-3-(trifluoromethyl)pyridin-2-amine may possess activity against various bacterial strains.

Bacterial StrainMinimum Inhibitory Concentration (MIC)
E. coliTBD
S. aureusTBD

These findings suggest that the compound could be developed into a therapeutic agent for bacterial infections.

3. Anticancer Potential

The anticancer activity of thiophene derivatives has been documented in several studies. The mechanism often involves the induction of apoptosis in cancer cells through various pathways.

Cancer Cell LineIC50 (µM)Mechanism of Action
A549 (Lung)TBDApoptosis induction
MCF-7 (Breast)TBDCell cycle arrest

In one study, compounds similar to 5-(Thiophen-2-yl)-3-(trifluoromethyl)pyridin-2-amine demonstrated significant cytotoxic effects on cancer cell lines, indicating its potential as an anticancer agent .

Case Studies

  • Inflammation Model : In a murine model of acute inflammation, a thiophene derivative was administered at varying doses, showing a dose-dependent reduction in paw edema compared to controls.
  • Antimicrobial Efficacy : A study evaluated the efficacy of thiophene derivatives against methicillin-resistant Staphylococcus aureus (MRSA), with promising results indicating effective inhibition at low concentrations.
  • Cancer Research : A recent investigation into the effects of thiophene derivatives on breast cancer cells revealed that these compounds could induce apoptosis via mitochondrial pathways, highlighting their potential as chemotherapeutic agents.

Q & A

Q. What are the common synthetic routes for preparing 5-(Thiophen-2-yl)-3-(trifluoromethyl)pyridin-2-amine?

Methodological Answer: The synthesis typically involves palladium-catalyzed cross-coupling or nucleophilic substitution reactions. A plausible route includes:

  • Step 1: Reacting 3-(trifluoromethyl)pyridin-2-amine with a thiophen-2-yl boronic acid under Suzuki-Miyaura coupling conditions (Pd(PPh₃)₄, Na₂CO₃, dioxane/H₂O, 80°C).
  • Step 2: Purification via column chromatography (silica gel, hexane/EtOAc gradient).
  • Validation: Confirm structure using 1H^1H/13C^{13}C NMR and high-resolution mass spectrometry (HRMS). Alternative methods include Buchwald-Hartwig amination for amine functionalization .

Q. How is the structural characterization of this compound performed?

Methodological Answer:

  • Crystallography: Single-crystal X-ray diffraction (SHELX programs) resolves the 3D structure, highlighting bond angles and thiophene-pyridine dihedral angles. Note that the trifluoromethyl group may induce steric effects, requiring high-resolution data for refinement .
  • Spectroscopy:
    • 19F^{19}F NMR to confirm trifluoromethyl group integrity (δ ~ -60 ppm in CDCl₃).
    • FT-IR for amine N-H stretching (~3400 cm⁻¹) and thiophene C-S-C vibrations (~700 cm⁻¹).
  • Mass Spectrometry: HRMS (ESI+) to verify molecular ion [M+H]⁺ .

Q. What are the key solubility and stability considerations for this compound?

Methodological Answer:

  • Solubility: Test in DMSO, THF, and dichloromethane. The thiophene moiety enhances lipophilicity, requiring polar aprotic solvents for reactions.
  • Stability:
    • Store under inert gas (N₂/Ar) at -20°C to prevent oxidation of the thiophene ring.
    • Monitor decomposition via TLC or HPLC (C18 column, acetonitrile/water gradient) .

Advanced Research Questions

Q. How can conflicting biological activity data for this compound be resolved?

Methodological Answer:

  • Case Study: If inhibitory effects vary (e.g., in enzyme assays vs. cellular models):
    • Dose-Response Curves: Repeat assays with standardized concentrations (1 nM–100 µM).
    • Metabolite Screening: Use LC-MS to identify degradation products or active metabolites.
    • Computational Docking: Compare binding modes of the parent compound and derivatives (AutoDock Vina, PyMOL) to assess target specificity .

Q. How can reaction yields be optimized for large-scale synthesis?

Methodological Answer:

  • Catalyst Screening: Test Pd catalysts (e.g., Pd(OAc)₂, XPhos Pd G3) in coupling reactions. Lower catalyst loading (1–2 mol%) reduces costs.
  • Solvent Optimization: Replace dioxane with cyclopentyl methyl ether (CPME) for greener synthesis.
  • Workflow: Use Design of Experiments (DoE) to balance temperature (80–120°C), base (K₃PO₄ vs. NaOtBu), and reaction time (12–24 hr) .

Q. What computational methods predict the electronic effects of the trifluoromethyl group?

Methodological Answer:

  • DFT Calculations: Use Gaussian 16 to model electron-withdrawing effects of CF₃ on the pyridine ring.
    • Analyze HOMO/LUMO levels to predict reactivity in nucleophilic substitutions.
    • Compare charge distribution with non-fluorinated analogs (e.g., 3-methylpyridin-2-amine).
  • MD Simulations: Study solvation dynamics in water/THF mixtures (GROMACS) to correlate with experimental solubility .

Q. How does the thiophene moiety influence intermolecular interactions in crystal packing?

Methodological Answer:

  • Crystallographic Analysis: Use Mercury software to identify π-π stacking (thiophene-pyridine) and C-F···H hydrogen bonds.
  • Thermal Analysis: Perform DSC/TGA to correlate packing density with melting point (expected >150°C due to rigid structure).
  • Comparison: Contrast with analogs lacking thiophene (e.g., 5-phenyl derivatives) to isolate steric/electronic contributions .

Data Contradiction Analysis Table

Observation Possible Causes Resolution Strategies Reference
Variable inhibitory activity in PET assaysDegradation under assay conditionsStabilize compound with antioxidants (e.g., BHT)
Low yield in Pd-catalyzed couplingCatalyst poisoning by thiophene sulfurSwitch to S-tolerant ligands (e.g., XPhos)
Discrepant 19F^{19}F NMR shiftsSolvent polarity effectsStandardize solvent (CDCl₃) and temperature (25°C)

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.